Cas no 922920-72-7 (N-(1,3-benzothiazol-5-yl)-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide)

• Product Name: N-(1,3-benzothiazol-5-yl)-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide
• CAS No: 922920-72-7
• MF: C₁₇H₁₁N₃O₃S
• MW: 337.352542161942
• CID: 5498066
• Update Time: 2025-06-11

N-(1,3-benzothiazol-5-yl)-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1,3-benzothiazol-5-yl)-2-(1,3-dioxoisoindol-2-yl)acetamide
• N-(1,3-benzothiazol-5-yl)-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide

• Inchi： 1S/C17H11N3O3S/c21-15(19-10-5-6-14-13(7-10)18-9-24-14)8-20-16(22)11-3-1-2-4-12(11)17(20)23/h1-7,9H,8H2,(H,19,21)
• InChI Key： GWMTUXVSRBCQDV-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C2SC=NC2=C1)(=O)CN1C(=O)C2=C(C1=O)C=CC=C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on N-(1,3-benzothiazol-5-yl)-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide

Research Brief on N-(1,3-benzothiazol-5-yl)-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide (CAS: 922920-72-7)

N-(1,3-benzothiazol-5-yl)-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide (CAS: 922920-72-7) is a synthetic small molecule that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, characterized by its benzothiazole and isoindole-1,3-dione moieties, exhibits promising biological activities, particularly in the context of targeted therapies and drug discovery. Recent studies have explored its potential as a modulator of key cellular pathways, including protein-protein interactions and enzyme inhibition, making it a valuable candidate for further investigation.

Recent research efforts have focused on elucidating the molecular mechanisms underlying the biological activity of this compound. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a selective inhibitor of a specific kinase involved in inflammatory pathways. The study utilized in vitro assays and molecular docking simulations to confirm the binding affinity of N-(1,3-benzothiazol-5-yl)-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide to the target kinase, with an IC50 value in the nanomolar range. These findings suggest its potential as a lead compound for developing novel anti-inflammatory agents.

Another significant development involves the compound's application in oncology research. A preclinical study conducted by a team at the National Cancer Institute evaluated its antitumor activity in various cancer cell lines. The results, published in Cancer Research, indicated that the compound induces apoptosis in cancer cells by disrupting critical signaling pathways, such as the PI3K/AKT/mTOR cascade. Furthermore, the study highlighted its favorable pharmacokinetic properties, including good oral bioavailability and low toxicity in animal models, which are essential for advancing it to clinical trials.

In addition to its therapeutic potential, recent synthetic chemistry advancements have improved the scalability and yield of N-(1,3-benzothiazol-5-yl)-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide. A 2024 patent application detailed a novel, cost-effective synthesis route that reduces the number of steps and minimizes the use of hazardous reagents. This innovation is expected to facilitate large-scale production and further exploration of its derivatives for diverse biomedical applications.

Despite these promising findings, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Ongoing research aims to address these issues through structural modifications and combination therapies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of this compound from bench to bedside.

In conclusion, N-(1,3-benzothiazol-5-yl)-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide (CAS: 922920-72-7) represents a versatile and promising molecule in chemical biology and drug discovery. Its demonstrated efficacy in modulating key biological pathways, coupled with recent advancements in synthesis and preclinical evaluation, positions it as a strong candidate for future therapeutic development. Continued research will be essential to fully unlock its potential and address the remaining challenges in its clinical application.